1-Ethynylcyclobutanamine

• IUPAC Name: 1-ethynylcyclobutan-1-amine
• InChI: InChI=1S/C6H9N/c1-2-6(7)4-3-5-6/h1H,3-5,7H2
• InChI Key: KDSZHLCFSYQMCH-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(CCC1)N
• Molecular Formula: C6H9N
• Molecular Weight: 95.14 g/mol

Description

1-Ethynylcyclobutanamine (CAS# 933697-50-8) is a research chemical with the molecular formula C6H9N and a molecular weight of 95.14. It has garnered attention in scientific circles due to its various properties and potential applications in a wide range of fields.

Molecular Structure Analysis

The molecular structure of 1-Ethynylcyclobutanamine consists of a cyclobutane ring with an ethynyl group and an amine group attached. The canonical SMILES representation is C#CC1(CCC1)N.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis Process : 1-Ethynylcyclobutanamine, as part of its family, has been synthesized via a productive process. The derivatives of this compound, such as 1-ethynylcyclopropylamine, have been created with overall yields ranging from 25% to 39% (Kozhushkov et al., 2010).

Mechanistic Probes in Chemical Reactions

• Mechanistic Probe in Radical and Ionic Intermediates : Cyclopropyl alkynes, closely related to 1-ethynylcyclobutanamine, serve as mechanistic probes to distinguish between vinyl radical and ionic intermediates in various reactions (Gottschling et al., 2005).

Insights into Chemical Structures and Conformational Analysis

• Electronic Structure Investigation : Ethynyl substituents, including those in cyclobutadienes, have been studied for their impact on the electronic structure, offering insights into challenging predictions of electronic structures due to Jahn-Teller distortions (Thompson et al., 2012).
• Conformational Analysis : Ethynylcyclobutane and related molecules have been analyzed for their structures and conformations through a combination of electron diffraction and microwave spectroscopic data, contributing to the understanding of molecular geometry and conformations (Dakkouri & Typke, 2000).

Bioactive Compounds and Medicinal Chemistry

• Bioactive Alkaloids : Cyclobutane-containing alkaloids, a category that includes derivatives of compounds like 1-ethynylcyclobutanamine, have shown a range of biological activities such as antimicrobial and anticancer properties (Dembitsky, 2007).

Chemical Synthesis and Catalysis

• Ring Expansion Mechanisms : The mechanisms of ring-expansion reactions catalyzed by gold(I) complexes, relevant to compounds like 1-ethynylcyclobutanamine, have been theoretically investigated, providing insights into reaction conditions and pathways (Sordo & Ardura, 2008).